Copper telluride (CuTe)

• IUPAC Name: tellanylidenecopper
• InChI: InChI=1S/Cu.Te
• InChI Key: QZCHKAUWIRYEGK-UHFFFAOYSA-N
• Canonical SMILES: [Cu]=[Te]
• Molecular Formula: CuTe
• DSSTOX Substance ID: DTXSID50893166
• Molecular Weight: 191.1 g/mol
• CAS No.: 12019-23-7

Description

Copper telluride (CuTe) is a p-type semiconductor belonging to the copper chalcogenide family, characterized by variable stoichiometries (e.g., CuTe, Cu₂Te, Cu₇Te₅) and metastable phases due to copper vacancies . Its crystal structure ranges from orthorhombic (CuTe, vulcanite) to hexagonal (Cu₂Te) and triclinic (Cu₁.₅Te, Cu₁.₇₅Te), depending on the Cu:Te ratio and synthesis conditions . CuTe exhibits a direct bandgap of 1.1–1.5 eV, high carrier concentrations (10²¹–10²³ cm⁻³), and superionic conductivity, making it suitable for thermoelectrics, photovoltaics, plasmonics, and catalysis .

Key Properties of CuTe:

Property	Value/Description	Reference
Density	7.1 g/cm³ (CuTe)
Bandgap	1.1–1.5 eV
Work Function	4.58 eV (CuTe), 4.41 eV (Cu₂Te)
Electrical Conductivity	4,632 S/cm (CuTe thin film)
Carrier Concentration	10²¹–10²³ cm⁻³ (p-type)

Preparation Methods

Copper telluride can be synthesized using several methods, including hydrothermal, solvothermal, ion-exchange, vacuum-deposition, and electrodeposition techniques .

Hydrothermal Synthesis: This method involves the decomposition of reactants or chemical reactions between them at high temperature and high pressure in an aqueous solution.

Solvothermal Synthesis: Similar to hydrothermal synthesis but involves a non-aqueous solvent.

Ion-Exchange Method: This technique involves exchanging ions between a solid and a liquid phase.

Vacuum-Deposition: This method involves depositing a thin film of copper telluride onto a substrate under vacuum conditions.

Electrodeposition: This technique uses a potentiostatic method in low-pH aqueous electrolyte baths with various ion-source concentrations.

Chemical Reactions Analysis

Template-Assisted Electrodeposition

CuTe nanowires (NWs) synthesized via template-based methods show distinct structural properties:

• Precursor : 0.1 M CuSO₄ + 0.05 M TeO₂ in pH 4.5 solution .

• Morphology : 50–100 nm diameter NWs with orthorhombic structure (XRD confirmed) .

• Reaction :

  $$\text{Cu}^{2+}+\text{HTeO}_2^++3\text{H}^++6e^-\rightarrow \text{CuTe}+2\text{H}_2\text{O}$$

Thermal Decomposition and Precursor Reactivity

High-temperature routes using dialkyl ditellurides (R₂Te₂) yield phase-pure CuTe:

• Conditions : 155°C in oleylamine, with Cu(I) precursors .

• Mechanism : R₂Te₂ decomposes to Te⁻ ligands, reacting with Cu⁺ without forming Te(0) intermediates .

• Key Difference : Traditional Te(0) pathways favor Cu₂Te, while R₂Te₂ selectively produces CuTe .

Surface Chemistry and Oxidation States

X-ray photoelectron spectroscopy (XPS) data reveals oxidation states in CuTe thin films:

Sample	Te 3d (eV)	Cu 2p₃/₂ (eV)	Phase Identification
CuTe	572.6 (Te²⁻)	932.4 (Cu⁺)	Intermetallic CuTe
Cu₀.₅Te	572.6 (Te²⁻)	932.1 (Cu⁺)	Cu₇Te₅ + Te metal
Cu₂Te	573.0 (Te⁰)	932.8 (Cu⁰)	Cu₂Te + Cu metal

Te²⁻ dominates in CuTe, while Te⁰ increases in Te-rich compositions .

Stability and Decomposition Reactions

CuTe decomposes under oxidative conditions:

• In Air :

  $$4\text{CuTe}+3\text{O}_2\rightarrow 2\text{Cu}_2\text{O}+2\text{TeO}_2+2\text{Te}$$

• Acidic Media :

  $$\text{CuTe}+2\text{H}^+\rightarrow \text{Cu}^{2+}+\text{H}_2\text{Te}$$

H₂Te formation is pH-dependent, peaking below pH 2 .

Scientific Research Applications

Optoelectronic Devices

Copper telluride is extensively used in optoelectronic devices, including photodetectors and color filters. Its ability to absorb light and convert it into electrical signals makes it suitable for applications in imaging systems and sensors.

• Thin Film Production : CuTe is employed as an evaporation material for producing thin films used in specialty optics and electro-optic devices. The thin films exhibit high carrier concentrations, making them effective for various optoelectronic applications .

Thermoelectric Applications

Due to its p-type semiconductor properties, CuTe is utilized in thermoelectric devices that convert heat into electricity. This application is particularly relevant in waste heat recovery systems and portable power generation.

• Performance Metrics : Research indicates that CuTe thin films exhibit high electrical conductivity (up to 4,632 S/cm), which enhances their thermoelectric performance .

Quantum Dots

Copper telluride quantum dots are being explored for their optical properties, particularly in applications requiring narrow emission spectra. These quantum dots have potential uses in displays, solar cells, and biological imaging.

• Synthesis Techniques : Various methods, including chemical vapor deposition and electrodeposition, have been developed to synthesize CuTe quantum dots with controlled sizes and properties .

Batteries

CuTe is investigated for its use in battery technology due to its favorable electrical properties. It can enhance the performance of lithium-ion batteries by improving charge storage capabilities.

• Case Study : A study highlighted the incorporation of CuTe in battery electrodes, demonstrating improved charge-discharge cycles compared to conventional materials .

Plasmonics

In plasmonic applications, CuTe exhibits the ability to support surface plasmon resonances, making it valuable for enhancing light-matter interactions in sensors and photonic devices.

• Research Findings : Studies have shown that CuTe can be integrated into plasmonic structures to improve sensor sensitivity and efficiency .

Gas Sensing

Copper telluride thin films are effective for gas sensing applications due to their high surface area and reactivity. They can detect various gases at low concentrations.

• Experimental Results : Thin films of CuTe have been tested for gas sensing capabilities, showing promising results for detecting harmful gases such as NOx and CO .

Bactericidal Applications

CuTe nano-clusters exhibit potent bactericidal activity against Gram-negative bacteria, making them suitable for medical applications such as coatings for surgical instruments and wound dressings.

• Mechanism of Action : The bactericidal effect is attributed to the generation of reactive oxygen species and the depletion of glutathione within bacterial cells .

Data Summary

Application Area	Key Properties/Benefits	Research Findings/Case Studies
Optoelectronics	High carrier concentration	Effective in photodetectors
Thermoelectrics	High electrical conductivity	Performance up to 4,632 S/cm
Quantum Dots	Narrow emission spectra	Controlled synthesis methods available
Batteries	Enhanced charge storage	Improved cycles in lithium-ion batteries
Plasmonics	Supports surface plasmon resonances	Increased sensor sensitivity
Gas Sensing	High reactivity	Effective detection of NOx and CO
Bactericidal	Potent against bacteria	Mechanism involves ROS generation

Mechanism of Action

The mechanism by which copper telluride exerts its effects involves several molecular targets and pathways:

Reactive Oxygen Species (ROS) Generation: Copper telluride generates reactive oxygen species, which can damage bacterial cells.

Glutathione (GSH) Depletion: Copper telluride depletes glutathione levels in bacterial cells, leading to oxidative stress and cell death.

Surface Interaction: Copper telluride nano-clusters adhere to bacterial surfaces, causing leakage of intracellular components such as nucleic acids, proteins, and potassium.

Comparison with Similar Compounds

Comparison with Similar Compounds

Copper Chalcogenides: CuTe vs. CuS and CuSe

CuTe distinguishes itself from copper sulfides (CuS, Cu₂S) and selenides (CuSe, Cu₂Se) through its metallic character and superior thermoelectric performance.

Property	CuTe	CuS	CuSe
Bandgap	1.1–1.5 eV	1.8–2.2 eV	1.2–2.0 eV
Electrical Conductivity	~4,600 S/cm	~10–100 S/cm	~500–1,000 S/cm
Thermoelectric Power Factor	1,200 µW/mK²	<500 µW/mK²	~800 µW/mK²
Primary Applications	Plasmonics, Thermoelectrics	Solar Cells, Sensors	Superionic Conductors

Key Differences:

• Synthesis Complexity: CuTe requires precise stoichiometric control (e.g., electrodeposition at low pH) to avoid non-stoichiometric phases like Cu₂₋ₓTe, whereas CuS/CuSe are more easily synthesized via hydrothermal methods .

Intra-Te Phases: CuTe vs. Cu₂Te and Cu₇Te₅

Phase variations within the Cu-Te system significantly alter material properties:

Phase	Crystal Structure	Electrical Conductivity (S/cm)	Work Function (eV)	Stability
CuTe	Orthorhombic	4,632	4.58	Metastable
Cu₂Te	Hexagonal	~1,000	4.41	Stable
Cu₇Te₅	Triclinic	<100	N/A	High vacancy density

Mechanistic Insights:

• Carrier Filtering: CuTe’s 1:1 stoichiometry enables carrier-energy filtering at CuTe/Te interfaces, enhancing its Seebeck coefficient (+200 µV/K) without compromising conductivity .
• Phase Purity: Cu₂Te and Cu₇Te₅ often form mixed phases during synthesis, reducing thermoelectric efficiency compared to single-phase CuTe .

Comparison with Other Tellurides: CdTe and Bi₂Te₃

Property	CuTe	CdTe	Bi₂Te₃
Bandgap	1.1–1.5 eV	1.44 eV	0.15 eV
Thermal Conductivity	1.5 W/mK	6.2 W/mK	1.2 W/mK
Applications	Catalysis, Plasmonics	Photovoltaics	Thermoelectrics

Advantages of CuTe:

• Catalytic Activity: Cu₂Te outperforms CdTe and Bi₂Te₃ in electrocatalytic hydrogen evolution due to its metallic character and high carrier mobility .

Biological Activity

Copper telluride (CuTe) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in nanomedicine. This article delves into the biological activity of CuTe, focusing on its antibacterial and anticancer properties, synthesis methods, and underlying mechanisms of action.

Overview of Copper Telluride

Copper telluride exists in several stoichiometric forms, including CuTe and Cu2Te. It is characterized by its semiconductor properties and has been studied for applications in thermoelectrics, batteries, and nanomedicine. Recent research highlights its potential as a novel bactericidal agent and a therapeutic agent against cancer.

Antibacterial Activity

Mechanism of Action:
CuTe exhibits potent intrinsic bactericidal activity, particularly against Gram-negative bacteria. The mechanism involves the generation of reactive oxygen species (ROS) and the depletion of glutathione (GSH), leading to bacterial cell damage. Electron microscopy studies have shown that CuTe nanoparticles adhere tightly to bacterial surfaces, causing leakage of intracellular components such as nucleic acids and proteins .

Case Study:
A study demonstrated that CuTe nano-clusters significantly reduced bacterial counts in a mouse model with lethal intraperitoneal infection, increasing survival rates to 90%. The nano-clusters were noted for their high sterilization efficacy at low concentrations, outperforming conventional antimicrobial nanoparticles .

Anticancer Activity

Photothermal and Photodynamic Properties:
Copper telluride nanocubes (Cu2−xTe) have been developed as multifunctional agents capable of photothermal and photodynamic therapy. These nanocubes exhibit strong absorbance in the near-infrared (NIR) region, making them suitable for photoacoustic imaging and X-ray contrast imaging .

Mechanism of Action:
The nanocubes induce significant anticancer activity by overcoming chemoresistance in hypermethylated cancer cells. They can generate heat upon NIR irradiation, leading to localized thermal damage to cancer cells while also producing ROS that contribute to cell death .

Research Findings:
In vitro studies have shown that Cu2−xTe nanocubes effectively kill cancer cells resistant to traditional chemotherapy. The combination of photothermal therapy with conventional chemotherapeutics enhances therapeutic efficacy, suggesting a promising avenue for cancer treatment .

Synthesis Methods

The synthesis of CuTe can be achieved through various methods including:

• Electrodeposition: This technique allows for the controlled deposition of CuTe thin films with high electrical conductivity. The process involves varying the copper-to-tellurium ratio in the deposition bath to achieve desired stoichiometries .
• Chemical Methods: Nanocubes can be synthesized through reactions involving copper(I) chloride and tellurium precursors under controlled heating conditions. This method facilitates size and shape tunability, which is crucial for optimizing their biological activity .

Comparative Data Table

Property	CuTe Nanoclusters	Cu2−xTe Nanocubes
Bactericidal Efficacy	High	N/A
Anticancer Activity	N/A	Significant
Synthesis Method	Chemical synthesis	Chemical synthesis
Survival Rate in Mice	90% increase	N/A
Mechanism	ROS generation	Photothermal & ROS generation

Q & A

(Basic) How can researchers synthesize high-purity CuTe with controlled stoichiometry, and what factors influence phase purity?

Methodological Answer:
CuTe synthesis typically involves direct combination of elemental copper and tellurium under controlled conditions. For stoichiometric control:

• Melting Method : Combine pure Cu and Te in a crucible under a protective atmosphere (e.g., sodium/potassium chloride layer) to prevent oxidation. Heat under vacuum to promote reaction .
• Microwave-Assisted Synthesis : A novel approach using microwave heating produces nanophased Cu₂₋ₓTe complexes, which are annealed at 280°C to yield pure CuTe .
  Key Factors : Temperature, vacuum conditions, and post-synthesis annealing are critical to avoid secondary phases like Cu₂Te or Te-rich impurities. Phase purity can be verified via X-ray diffraction (XRD) and Raman spectroscopy .

(Advanced) How do density functional theory (DFT) calculations complement experimental studies of CuTe’s vibrational and electronic properties?

Methodological Answer:
DFT provides insights into CuTe’s lattice dynamics and electronic band structure, which are challenging to resolve experimentally. For example:

• Vibrational Modes : DFT predicts phonon dispersion curves, which can be compared with experimental Raman spectra to identify phase-specific vibrational modes .
• Defect Analysis : DFT models vacancy formation energies in Cu₂₋ₓTe, explaining deviations in electrical conductivity due to copper vacancies .
  Validation : Ensure computational parameters (e.g., exchange-correlation functionals) align with experimental conditions (temperature, stoichiometry) to reduce discrepancies .

(Basic) What characterization techniques are essential for confirming CuTe’s structural and compositional integrity?

Methodological Answer:

• XRD : Confirms crystal structure and phase purity by matching peaks with reference patterns (e.g., JCPDS database).
• SEM/EDS : Maps elemental distribution to detect Te or Cu segregation.
• Electrical Resistivity Measurements : Identify deviations caused by impurities or off-stoichiometry (e.g., Cu₂₋ₓTe phases) .
  Best Practice : Cross-validate results with multiple techniques (e.g., TEM for nanoscale defects) to ensure reliability .

(Advanced) How can researchers resolve contradictions in reported thermoelectric performance of CuTe-based materials?

Methodological Answer:
Discrepancies often arise from stoichiometric variations (e.g., Cu₂₋ₓTe) or measurement conditions. To address this:

• Standardize Synthesis : Use identical methods (e.g., microwave synthesis vs. melting) and annealing protocols .
• Control Measurement Parameters : Report temperature-dependent Seebeck coefficient and thermal conductivity under identical conditions (e.g., 25–425°C) .
• DFT-Guided Optimization : Model dopant effects (e.g., Ag in AgCuTe alloys) to tailor thermoelectric efficiency .

(Basic) How should researchers calculate molar quantities of CuTe for reaction stoichiometry?

Methodological Answer:
CuTe’s molecular weight is 191.146 g/mol. Use the formula:
$\text{Moles} = \frac{\text{Mass (g)}}{191.146}$

For example, 10 g CuTe ≈ 0.0523 mol. Precisely measure mass using analytical balances, and validate via gravimetric analysis .

(Advanced) What experimental strategies ensure phase-pure CuTe thin films for optoelectronic studies?

Methodological Answer:

• Substrate Engineering : Use inert substrates (e.g., SiO₂) and optimize deposition temperatures to prevent interfacial reactions.
• Post-Deposition Annealing : Anneal films under Ar/H₂ atmospheres to eliminate oxygen vacancies.
• In-Situ Monitoring : Employ spectroscopic ellipsometry to track phase transitions during growth .
  Validation : Compare experimental XRD data with DFT-predicted lattice parameters .

(Basic) What are the stability considerations for storing CuTe in laboratory settings?

Methodological Answer:
CuTe is stable in dry air at room temperature but degrades in humid or oxidizing environments. Store in sealed containers under inert gas (e.g., N₂) and avoid exposure to light. Decomposition products (e.g., TeO₂) can be identified via TGA-DSC analysis .

(Advanced) How can researchers model CuTe’s thermal conductivity using ab initio methods?

Methodological Answer:

• Phonon Transport Calculations : Use Boltzmann transport equations within DFT frameworks to predict lattice thermal conductivity (κₗ).
• Anharmonicity Effects : Incorporate third-order force constants to account for phonon-phonon scattering.
• Experimental Cross-Check : Validate computational results with time-domain thermoreflectance (TDTR) measurements .